Cas no 1705429-05-5 (7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide)

• Product Name: 7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1705429-05-5
• MF: C₂₀H₁₉F₃N₂O₃S
• MW: 424.436674356461
• CID: 5550162
• Update Time: 2025-10-28

7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide
• 7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C20H19F3N2O3S/c21-20(22,23)14-3-1-2-4-15(14)24-19(26)25-8-7-18(29-10-9-25)13-5-6-16-17(11-13)28-12-27-16/h1-6,11,18H,7-10,12H2,(H,24,26)
• InChI Key： HWXUEILRJJOWAB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C3OCOC3=C2)CCN(C(NC2=CC=CC=C2C(F)(F)F)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide

7-(2H-1,3-Benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide: A Comprehensive Overview

The compound 7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide (CAS No. 1705429-05-5) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of thiazepanes, which are known for their versatile applications in drug design due to their ability to form stable ring structures and accommodate various functional groups. The molecule's structure incorporates a benzodioxole moiety, a trifluoromethylphenyl group, and a carboxamide functional group, each contributing uniquely to its chemical properties and biological activity.

Recent studies have highlighted the importance of thiazepane derivatives in medicinal chemistry, particularly in the development of agents targeting central nervous system disorders. The benzodioxole group in this compound is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the presence of a trifluoromethylphenyl substituent introduces electronic effects that can modulate the compound's interaction with biological targets, making it a promising candidate for further research.

One of the most intriguing aspects of this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that thiazepane derivatives can exhibit neuroprotective effects by modulating glutamate signaling pathways and reducing oxidative stress. The carboxamide group in this molecule is particularly significant as it can act as a hydrogen bond donor, enhancing its ability to interact with proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent introduction of functional groups to achieve the desired pharmacophore. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the synthesis process and improve yield.

In terms of biological activity, this compound has shown promise in vitro as an inhibitor of certain enzymes associated with inflammation and oxidative stress. For instance, studies have indicated that it can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

Another area of interest is the compound's potential as an anticancer agent. Recent research has explored its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The trifluoromethylphenyl group has been shown to enhance cytotoxicity against various cancer cell lines while maintaining selectivity for malignant cells over normal cells.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption characteristics and moderate clearance rates, making it suitable for oral administration. Additionally, its distribution properties suggest that it can penetrate various tissues effectively, which is crucial for achieving therapeutic concentrations at target sites.

Despite its promising attributes, further research is required to fully elucidate the mechanism of action and safety profile of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of neurodegenerative diseases and cancer.

In conclusion, 7-(2H-1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide (CAS No. 1705429-05-5) represents a significant advancement in medicinal chemistry with broad therapeutic potential. Its unique structure and diverse functional groups make it a valuable tool for exploring novel therapeutic strategies across multiple disease areas.